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Cat. No.: B046771 Get Quote

Adipic Dihydrazide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Adipic dihydrazide (ADH) is a versatile, symmetrical, and bifunctional molecule widely utilized

as a cross-linking agent, hardener, and chemical linker in a multitude of applications, ranging

from industrial coatings to advanced drug delivery systems. Its high reactivity, stability, and

biocompatibility make it an invaluable tool for researchers and professionals in various scientific

disciplines. This technical guide provides an in-depth overview of the chemical structure,

properties, synthesis, and key applications of adipic dihydrazide, with a focus on its role in

polymer chemistry and drug development. Detailed experimental protocols and visual diagrams

of core chemical processes are included to facilitate practical application and further research.

Chemical Structure and Identification
Adipic dihydrazide, systematically named hexanedihydrazide, is characterized by a six-

carbon aliphatic chain with a hydrazide group at each end. This symmetrical structure is

fundamental to its function as a cross-linking agent.

IUPAC Name: hexanedihydrazide[1]
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Synonyms: Adipic acid dihydrazide, Adipohydrazide, Adipyl hydrazide[1][2]

CAS Number: 1071-93-8[1][3][4]

Molecular Formula: C₆H₁₄N₄O₂[1][3][4]

Molecular Weight: 174.20 g/mol [1][3][4]

Chemical Structure:
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Workflow for Hyaluronic Acid Functionalization with ADH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. ADH is a high-melting powder compound prepared from the reaction of organic acids with
hydrazine. It can be used as a latent curing agent for epoxy resins (EP).
[sdmingdechem.com]

4. Synthesis method of adipic acid dihydrazide - Eureka | Patsnap [eureka.patsnap.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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